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Compound of Interest

Compound Name: C29H35N3O6S

Cat. No.: B15172505 Get Quote

This guide provides comprehensive safety protocols and logistical procedures for researchers,

scientists, and drug development professionals handling Telmisartan. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identifier: Telmisartan CAS Number: 144701-48-4[1] Molecular Formula:

C29H35N3O6S

Hazard Identification and Classification
Telmisartan is classified with the following hazards:

Acute toxicity - oral 4: Harmful if swallowed.[1]

Reproductive toxicity 2: Suspected of damaging fertility or the unborn child.[1]

Aquatic Chronic 2: Toxic to aquatic life with long-lasting effects.[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H361: Suspected of damaging fertility or the unborn child.[1]
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H411: Toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against chemical

exposure. The following PPE is mandatory when handling Telmisartan:

PPE Category Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields (or goggles)

conforming to EN166 (EU) or

NIOSH (US) standards.[2][3]

Protects against splashes and

airborne particles.

Hand Protection

Wear protective butyl rubber or

nitrile gloves.[4] Gloves must

be inspected prior to use and

disposed of properly after.[2]

Prevents skin contact and

absorption.

Skin and Body Protection

Laboratory coat. For larger

quantities or risk of splashing,

wear suitable protective

clothing.[4][5]

Protects skin from accidental

contact.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust is generated

or exposure limits are

exceeded, use a

NIOSH/MSHA-approved

respirator.[4][5]

Prevents inhalation of harmful

dust.

Quantitative Toxicity Data
The following table summarizes available acute toxicity data for Telmisartan.
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Test Species Route Value

LD50 Rat Oral > 2000 mg/kg[6]

LD50 Dog Oral > 2000 mg/kg[6]

Experimental Protocol: Preparation of a 10 mM
Telmisartan Stock Solution
This protocol outlines the steps for safely preparing a 10 mM stock solution of Telmisartan in a

laboratory setting.

Materials:

Telmisartan powder (CAS: 144701-48-4)

Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flask (e.g., 10 mL)

Pipettes

Vortex mixer

Personal Protective Equipment (as specified above)

Procedure:

Preparation and Precautionary Measures:

Ensure the work area is clean and uncluttered.
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Work within a certified chemical fume hood to minimize inhalation exposure.

Don all required PPE: safety glasses with side shields, nitrile or butyl rubber gloves, and a

lab coat.

Weighing the Telmisartan:

Place a weighing boat on the analytical balance and tare.

Carefully weigh out the required amount of Telmisartan powder. For a 10 mL of 10 mM

solution, you will need 51.46 mg (Molar Mass = 514.63 g/mol ).

Record the exact weight.

Dissolving the Telmisartan:

Carefully transfer the weighed Telmisartan powder into the volumetric flask.

Add a small amount of DMSO (e.g., 5 mL) to the flask.

Gently swirl the flask or use a vortex mixer until the powder is completely dissolved.

Final Volume Adjustment:

Once the Telmisartan is fully dissolved, add DMSO to the flask until the bottom of the

meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the solution to a clearly labeled storage vial. The label should include the

chemical name, concentration, solvent, date of preparation, and your initials.

Store the solution according to the manufacturer's recommendations, typically at -20°C for

long-term storage.

Waste Disposal:
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Dispose of all contaminated materials (weighing boat, gloves, etc.) in a designated

hazardous waste container.[4]

Unused solution must also be disposed of as hazardous chemical waste. Do not pour

down the drain.[7]

Decontamination:

Thoroughly clean the work area, including the balance and fume hood surface.

Wash hands thoroughly with soap and water after removing gloves.[2]

Visual Workflow and Pathway Diagrams
The following diagrams illustrate the safe handling workflow for Telmisartan and its mechanism

of action.
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Caption: Safe handling workflow for Telmisartan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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